Cas no 2227909-21-7 (rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol)

• Product Name: rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol
• CAS No: 2227909-21-7
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6307992
• PubChem ID: 165976499
• Update Time: 2025-06-08

rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol
• 2227909-21-7
• rac-4-[(1R,2R)-2-(aminomethyl)cyclopropyl]benzene-1,2,3-triol
• EN300-1807261

• Inchi： 1S/C10H13NO3/c11-4-5-3-7(5)6-1-2-8(12)10(14)9(6)13/h1-2,5,7,12-14H,3-4,11H2/t5-,7+/m0/s1
• InChI Key： FGZJZWASAXFZFE-CAHLUQPWSA-N
• SMILES： OC1C(=C(C=CC=1[C@@H]1C[C@H]1CN)O)O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.7Ų

Additional information on rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol

rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol (CAS No. 2227909-21-7): An Overview of Its Structure, Properties, and Potential Applications

rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol (CAS No. 2227909-21-7) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a cyclopropyl ring substituted with an aminomethyl group and a benzene ring with three hydroxyl groups. The racemic nature of the compound adds another layer of complexity to its study and potential uses.

The structure of rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol is particularly noteworthy. The cyclopropyl ring is a three-membered cyclic alkane that imparts significant strain to the molecule due to the high angle strain between the carbon atoms. This strain can influence the reactivity and stability of the compound. The presence of the aminomethyl group on the cyclopropyl ring introduces additional functional groups that can participate in various chemical reactions. The benzene ring with three hydroxyl groups (a triol) further enhances the molecule's polarity and reactivity, making it an interesting candidate for both synthetic and biological studies.

In terms of physical properties, rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol is typically a solid at room temperature. Its solubility in various solvents can vary depending on the polarity of the solvent and the specific conditions. For instance, it may exhibit higher solubility in polar solvents such as water or methanol compared to non-polar solvents like hexane or toluene. The compound's melting point and boiling point are also important parameters that have been studied to understand its thermal stability and phase behavior.

The chemical properties of rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol are equally fascinating. The presence of multiple functional groups (cyclopropyl ring, aminomethyl group, and triol) makes it highly reactive and versatile in terms of chemical transformations. For example, the hydroxyl groups can undergo esterification or etherification reactions, while the aminomethyl group can participate in amide formation or other nitrogen-based reactions. The cyclopropyl ring can also undergo ring-opening reactions under certain conditions, leading to the formation of new derivatives with different properties.

In the context of medicinal chemistry, rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes or receptors involved in various diseases. For instance, researchers have investigated its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. The compound's unique structure may allow it to bind selectively to these receptors, potentially leading to new treatments for conditions such as neurological disorders or cancer.

The synthesis of rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol has been optimized through various synthetic routes. One common approach involves the use of organometallic reagents and catalytic processes to construct the cyclopropyl ring and introduce the functional groups step-by-step. These synthetic methods have been refined to improve yield and purity, making it feasible to produce sufficient quantities for both laboratory studies and potential industrial applications.

In materials science, rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol has been explored for its potential use in developing new materials with unique properties. For example, its ability to form hydrogen bonds due to the presence of multiple hydroxyl groups makes it an attractive candidate for creating supramolecular assemblies or self-assembling materials. These materials could have applications in areas such as drug delivery systems or advanced coatings.

The environmental impact of rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol is another important consideration. While detailed studies on its biodegradability and environmental fate are still ongoing, initial assessments suggest that it may have a relatively low environmental impact compared to some other organic compounds. However, further research is needed to fully understand its behavior in different environmental conditions.

In conclusion, rac-4-(1R,2R)-2-(aminomethyl)cyclopropylbenzene-1,2,3-triol (CAS No. 2227909-21-7) is a multifaceted compound with a rich chemical structure that offers numerous opportunities for research and application across various scientific disciplines. Its unique combination of functional groups and stereochemistry makes it an intriguing subject for both fundamental studies and practical applications in medicinal chemistry and materials science.